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Compound of Interest

Compound Name: Meloxicam Sodium

Cat. No.: B110015 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Meloxicam is a non-steroidal anti-inflammatory drug (NSAID) that exhibits analgesic, anti-

inflammatory, and antipyretic properties.[1][2] Its mechanism of action involves the preferential

inhibition of cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory cascade.[1]

This document provides detailed protocols for the oral administration of meloxicam sodium in

mice, including dosage recommendations, preparation of solutions, and administration

procedures. The information is intended to guide researchers in designing and executing

studies that require effective and consistent delivery of meloxicam for pain management in a

research setting.
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Dosage (mg/kg) Frequency Application Notes

1 - 5 mg/kg Once daily

Standard recommended dose

for mild to moderate pain relief.

[3][4]

5 mg/kg Once daily for up to 3 days

Updated recommended dose

for mice for post-operative

analgesia.[5]

10 mg/kg Every 12 hours

Shown to provide better

analgesia than lower doses for

post-operative pain, though

may not completely alleviate it.

[6][7]

20 mg/kg Single dose or daily

Investigated for achieving

adequate peri- and post-

operative analgesia.[1][3] May

be necessary for effective

analgesia in some procedures.

[3]

Table 2: Pharmacokinetic Parameters of Oral Meloxicam in C57BL/6 Mice
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Parameter Value Conditions

Dose 20 mg/kg Single oral gavage.[1]

Peak Plasma Concentration

(Cmax)
16.7 ± 0.4 µg/mL

Achieved at 4 hours post-

administration.[1][8]

Time to Peak Plasma

Concentration (Tmax)
4 hours

After a single oral dose by

gavage.[1][8]

Plasma AUC 160.4 mg/Lh Area under the curve.[1][8]

Elimination Half-life 7.4 hours
Apparent elimination half-life.

[1][8]

Apparent Volume of

Distribution
0.36 L/kg -

Apparent Oral Clearance 0.125 mL/hkg -

Experimental Protocols
Protocol 1: Preparation of Meloxicam Oral Suspension
Materials:

Meloxicam oral suspension (e.g., 1.5 mg/mL)[9][10]

Sterile 0.9% normal saline (for dilution, if necessary)[10]

Sterile syringes (1 mL)[10]

Weigh scale[10]

Procedure:

Animal Weight: Accurately weigh the mouse to determine the correct dosage volume.

Dosage Calculation: Use the following formula to calculate the volume of meloxicam

suspension to administer: Volume (mL) = (Animal Weight (kg) x Desired Dose (mg/kg)) /

Concentration of Suspension (mg/mL)
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Preparation of Suspension:

Shake the meloxicam oral suspension bottle well before use.[10]

Using a sterile 1 mL syringe, draw up the calculated volume of the suspension.[10]

Oral meloxicam typically does not require dilution for accurate dosing.[10]

Example Calculation for a 25g mouse at a 5 mg/kg dose using a 1.5 mg/mL suspension:

Volume (mL) = (0.025 kg * 5 mg/kg) / 1.5 mg/mL = 0.083 mL

Protocol 2: Oral Administration by Gavage
Materials:

Prepared meloxicam dosage in a 1 mL syringe

22-gauge stainless steel gavage needle[1]

Appropriate animal restraint device

Procedure:

Animal Restraint: Gently but firmly restrain the mouse to immobilize its head and body.

Gavage Needle Attachment: Attach the gavage needle to the syringe containing the

calculated dose of meloxicam.

Gavage Procedure:

Gently introduce the gavage needle into the mouse's mouth, aiming towards the

esophagus.

Advance the needle slowly and smoothly along the upper palate until it reaches the

esophagus.

Administer the meloxicam solution slowly in small drops, allowing the animal to swallow.

[10]
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Caution: Do not forcefully inject the entire dose at once to avoid aspiration of the liquid into

the lungs.[5][10]

Post-Administration Monitoring:

Return the mouse to its cage and monitor for any signs of distress, such as labored

breathing.

Reassess the animal for signs of pain at least every 12 hours.[10]

Considerations for Administration in Drinking Water
While administration in drinking water is an attractive, less stressful option, studies have shown

that mice may refuse to drink meloxicam-medicated water, potentially due to its acrid odor.[1]

Therefore, this method is not recommended for ensuring consistent and accurate dosing.
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Caption: Experimental workflow for oral administration of meloxicam in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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